Cas no 80031-01-2 (2-Propen-1-one, 1-(5-chloro-2-hydroxyphenyl)-3-(1-piperidinyl)-, (E)-)

• Product name: 2-Propen-1-one, 1-(5-chloro-2-hydroxyphenyl)-3-(1-piperidinyl)-, (E)-
• CAS No: 80031-01-2
• MF: C₁₄H₁₆CLNO₂
• MW: 265.73500
• CID: 706462
• PubChem ID: 71421353

2-Propen-1-one, 1-(5-chloro-2-hydroxyphenyl)-3-(1-piperidinyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(5-chloro-2-hydroxyphenyl)-3-(1-piperidinyl)-, (E)-
• 1-(5-chloro-2-hydroxyphenyl)-3-piperidin-1-ylprop-2-en-1-one
• 2-Propen-1-one,1-(5-chloro-2-hydroxyphenyl)-3-(1-piperidinyl)-,(E)
• 1-(5-Chloro-2-hydroxyphenyl)-3-(piperidin-1-yl)prop-2-en-1-one
• 80031-01-2
• DTXSID30840512

• Inchi： InChI=1S/C14H16ClNO2/c15-11-4-5-13(17)12(10-11)14(18)6-9-16-7-2-1-3-8-16/h4-6,9-10,17H,1-3,7-8H2
• InChI Key： IXLOMODBPJSENH-UHFFFAOYSA-N
• SMILES： C1CCN(CC1)C=CC(=O)C2=C(C=CC(=C2)Cl)O

Computed Properties

• Exact Mass: 265.08700
• Monoisotopic Mass: 265.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54000
• LogP: 3.16580